2-Chloro-3-nitro-5-(trifluoromethyl)benzamide
Overview
Description
“2-Chloro-3-nitro-5-(trifluoromethyl)benzamide” is a benzamide derivative . It is a solid substance with a molecular weight of 268.58 . The empirical formula is C8H4ClF3N2O3 .
Synthesis Analysis
The compound can occur as a side product as a result of competitive reaction pathways in the nucleophilic attack during the synthesis of the BTZ 8-nitro-2-(piperidin-1-yl)-6-(trifluoromethyl)-1,3-benzothiazin-4-one . The original synthetic route involves reacting the corresponding benzoyl isothiocyanate with piperidine as a secondary amine .Molecular Structure Analysis
The molecular structure of “2-Chloro-3-nitro-5-(trifluoromethyl)benzamide” can be represented by the SMILES stringOC(C1=CC(C(F)(F)F)=CC(N+=O)=C1Cl)=O . Physical And Chemical Properties Analysis
“2-Chloro-3-nitro-5-(trifluoromethyl)benzamide” is a solid substance . It has a molecular weight of 268.58 and an empirical formula of C8H4ClF3N2O3 .Scientific Research Applications
Pharmaceutical Development
2-Chloro-3-nitro-5-(trifluoromethyl)benzamide is often explored in pharmaceutical research for its potential as a building block in the synthesis of various bioactive compounds. Its unique chemical structure, which includes a trifluoromethyl group, can enhance the metabolic stability and bioavailability of drug candidates .
Agricultural Chemistry
In agricultural chemistry, this compound is investigated for its potential use in the development of new pesticides and herbicides. The trifluoromethyl group can improve the efficacy and environmental stability of these agrochemicals, making them more effective in pest control .
Material Science
Researchers in material science study 2-Chloro-3-nitro-5-(trifluoromethyl)benzamide for its potential applications in the development of advanced materials. Its unique properties can contribute to the creation of polymers and other materials with enhanced thermal and chemical resistance .
Environmental Science
This compound is also of interest in environmental science, particularly in the study of pollutant degradation. Its chemical structure can be used to model the behavior of similar compounds in the environment, aiding in the development of methods for the remediation of contaminated sites .
Chemical Biology
Chemical biologists study this compound to understand its interactions with biological systems. Its unique structure allows for the investigation of its effects on cellular processes, potentially leading to the discovery of new biological pathways and targets for drug development.
Sigma-Aldrich Tokyo Chemical Industry MilliporeSigma Thermo Fisher Scientific : Sigma-Aldrich : Tokyo Chemical Industry : MilliporeSigma : Thermo Fisher Scientific
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to interact with peripheral sensory trigeminal nerves .
Biochemical Pathways
Related compounds have been used as precursors in various synthetic routes to 8-nitro-6-(trifluoromethyl)benzo-1,3-thiazin-4-ones (btz), a promising new class of antitubercular agents .
Pharmacokinetics
The compound has a molecular weight of 226.54 , and its physical properties such as density (1.6±0.1 g/cm3), boiling point (242.3±35.0 °C at 760 mmHg), and flash point (100.3±25.9 °C) have been reported . These properties could potentially impact its bioavailability and pharmacokinetics.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. The fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity . .
properties
IUPAC Name |
2-chloro-3-nitro-5-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF3N2O3/c9-6-4(7(13)15)1-3(8(10,11)12)2-5(6)14(16)17/h1-2H,(H2,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJMGWMDITIICJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)N)Cl)[N+](=O)[O-])C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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